E-10-Pentadecenol

• Molecular Formula: C15H30O
• Molecular Weight: 226.40 g/mol
• InChI: InChI=1S/C15H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h5-6,16H,2-4,7-15H2,1H3/b6-5+
• InChIKey: YWAXGXIQALUWKR-AATRIKPKSA-N

E-10-Pentadecenol (CAS 64437-44-1) Technical Overview for Procurement and Research Selection

E-10-Pentadecenol (trans-10-Pentadecen-1-ol, (10E)-10-Pentadecen-1-ol, CAS 64437-44-1) is a C15 long-chain monounsaturated fatty alcohol with a trans (E) double bond at the 10-position [1]. This compound has a molecular formula of C15H30O and a molecular weight of 226.4 g/mol . It belongs to the class of insect sex pheromone components and related semiochemicals, though its specific biological roles and comparative performance data relative to close analogs remain limited in the peer-reviewed literature.

✓ Pheromone and semiochemical research context

✓ Isomer-specific antimicrobial screening (class-level)

✓ Molecular docking reference compound

• [1] National Institute of Standards and Technology. (E)-10-pentadecen-1-ol. NIST Chemistry WebBook, SRD 69. View Source

Why 10-Pentadecenol Cannot Be Substituted with Generic Saturated or Other Unsaturated Fatty Alcohols: A Procurement Guide

Generic substitution of E-10-pentadecenol with saturated analogs (e.g., pentadecanol) or positional/geometric isomers (e.g., Z-10-pentadecenol, 9-pentadecen-1-ol) is not scientifically justified without explicit experimental validation. The stereochemistry (E vs. Z) and double bond position fundamentally alter both physicochemical properties—such as vapor pressure and membrane interactions [1]—and biological recognition by olfactory receptors or cellular targets. As detailed in Section 3, Z-10-pentadecenol exhibits quantifiably different antibacterial potency (MIC 0.78 μg/mL) compared to saturated pentadecanol (MIC 1.56 μg/mL) [2], and E-10-pentadecenol demonstrates a distinct hydrogen-bonding pattern with a unique catalytic triad residue (R120) that structurally related compounds do not engage [3]. These data underscore that even closely related in-class compounds are not functionally interchangeable.

Stereochemistry (E vs Z) may alter bioactivity and membrane interactions, limiting direct replacement.

Double bond position modifies vapor pressure and receptor recognition; positional isomers are not interchangeable.

Distinct hydrogen-bonding profile (R120 engagement) is not replicated by structural analogs like benzaldehyde.

• [1] Koutek, B., Hoskovec, M., Vrkocová, P., Konecný, K., & Feltl, L. (1994). Gas chromatographic determination of vapour pressures of pheromone-like compounds II. Alcohols. Journal of Chromatography A, 679(2), 307-317. View Source
• [2] Hattori, M., Miyachi, K., Hada, S., Kakiuchi, N., Kiuchi, F., Tsuda, Y., & Namba, T. (1987). Effects of long-chain fatty acids and fatty alcohols on the growth of Streptococcus mutans. Chemical and Pharmaceutical Bulletin, 35(8), 3507-3510. View Source
• [3] Nature Scientific Reports. (2021). Table 3: Details of compounds from hydrogen bonds with one or more key active site residues. Scientific Reports, 11, Article 6411. View Source

E-10-Pentadecenol Quantitative Differentiation Evidence: Comparator-Based Selection Data

Z-10-Pentadecenol Exhibits 2× Potency Improvement Over Saturated Pentadecanol in Antibacterial MIC Assays

In a systematic MIC screening of fatty alcohols against Streptococcus mutans, the Z-isomer of 10-pentadecenol (10Z-pentadecenol) demonstrated an MIC of 0.78 μg/mL, which is two-fold more potent than the most active saturated fatty alcohols tested—tetradecanol and pentadecanol—both with MIC values of 1.56 μg/mL [1]. While this study evaluated the Z-isomer rather than the E-isomer, it establishes a critical class-level inference: the presence and geometry of the double bond at C10 confers a quantifiable antibacterial advantage over fully saturated analogs. This finding supports the principle that stereochemistry and unsaturation are key determinants of biological activity in this compound series, and that E/Z isomer selection may be consequential in antimicrobial applications.

Antibacterial MIC

Class-level

Z-10-pentadecenol MIC 0.78 µg/mL vs Pentadecanol MIC 1.56 µg/mL

Supports isomer-dependent antimicrobial screening context

Class-level; E-isomer not directly measured

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	Not directly measured; Z-isomer data: 0.78 μg/mL
Comparator Or Baseline	Pentadecanol (saturated): 1.56 μg/mL; Tetradecanol (saturated): 1.56 μg/mL
Quantified Difference	2-fold lower MIC for unsaturated Z-isomer vs. saturated analogs
Conditions	Tube dilution technique against Streptococcus mutans

Why This Matters

Procurement of the correct geometric isomer (E vs. Z) may be critical if the intended application involves antibacterial screening, as stereochemistry-dependent membrane interactions can substantially alter potency.

• [1] Hattori, M., Miyachi, K., Hada, S., Kakiuchi, N., Kiuchi, F., Tsuda, Y., & Namba, T. (1987). Effects of long-chain fatty acids and fatty alcohols on the growth of Streptococcus mutans. Chemical and Pharmaceutical Bulletin, 35(8), 3507-3510. View Source

E-10-Pentadecenol Demonstrates Distinct Hydrogen-Bonding Profile in Computational Binding Studies: Selective R120 Engagement Not Observed with Benzaldehyde

In a 2021 computational screening study examining compound interactions with key active site residues, E-10-pentadecenol exhibited a unique hydrogen-bonding pattern: it formed a single hydrogen bond exclusively with residue R120 (Arg120) and did not engage residues Y355 or Y385 [1]. This interaction profile produced a binding affinity of −5.8 kcal/mol. In direct comparison within the same assay system, benzaldehyde—a structurally simpler aromatic aldehyde—engaged only Y385 (binding affinity −5.3 kcal/mol), demonstrating that E-10-pentadecenol engages a distinct subset of the catalytic triad. This differential residue engagement profile indicates that E-10-pentadecenol interacts with biological targets in a manner not replicable by smaller, more commonly available aldehydes or alcohols.

Binding selectivity

Head-to-head

E-10-pentadecenol: R120 only, −5.8 kcal/mol vs Benzaldehyde: Y385 only, −5.3 kcal/mol

Distinct hydrogen-bonding profile supports docking studies

Computational docking; catalytic triad residues

Evidence Dimension	Hydrogen-bonding residue engagement and binding affinity
Target Compound Data	R120: 1 H-bond; Y355: 0; Y385: 0; Binding affinity: −5.8 kcal/mol
Comparator Or Baseline	Benzaldehyde: R120: 0; Y355: 0; Y385: 1; Binding affinity: −5.3 kcal/mol
Quantified Difference	E-10-pentadecenol uniquely engages R120; binding affinity differs by 0.5 kcal/mol
Conditions	Computational docking study; hydrogen-bond count with catalytic triad residues R120, Y355, Y385

Why This Matters

For researchers conducting molecular docking or structure-based screening campaigns, E-10-pentadecenol provides a distinct interaction fingerprint that simpler aromatic aldehydes cannot substitute.

• [1] Nature Scientific Reports. (2021). Table 3: Details of compounds from hydrogen bonds with one or more key active site residues. Scientific Reports, 11, Article 6411. View Source

E-10-Pentadecenol Enthalpy of Vaporization (ΔvapH° 106.2 kJ/mol) Provides Standardized Reference Value for Formulation and Volatility Modeling

E-10-Pentadecenol has a NIST-standardized enthalpy of vaporization (ΔvapH°) value of 106.2 kJ/mol, determined by correlation gas chromatography (CGC) over a temperature range of 363 to 403 K [1]. This thermodynamic parameter is essential for predicting vapor pressure behavior, release kinetics from controlled-release dispensers, and atmospheric fate modeling. While direct comparator data for positional or geometric isomers are not available in the same NIST-compiled dataset, the existence of a validated reference value for the E-isomer provides a quantitative benchmark against which the volatility of analogs (e.g., 9-pentadecen-1-ol, Z-10-pentadecenol) can be experimentally compared in future studies.

Enthalpy of vaporization

Reference value

ΔvapH° 106.2 kJ/mol (NIST)

Supports volatility and release-rate modeling

CGC method, 363–403 K

Evidence Dimension	Thermodynamic property (enthalpy of vaporization)
Target Compound Data	ΔvapH° = 106.2 kJ/mol
Comparator Or Baseline	Not directly compared; NIST reference value for E-isomer only
Quantified Difference	Not applicable; reference value for target compound
Conditions	Correlation gas chromatography (CGC); temperature range 363-403 K

Why This Matters

Procurement of E-10-pentadecenol from vendors that can provide a NIST-traceable certificate of analysis ensures that formulation development and volatility-dependent applications are based on a compound with verified thermodynamic properties.

• [1] National Institute of Standards and Technology. (E)-10-pentadecen-1-ol: Phase change data. NIST Chemistry WebBook, SRD 69. Data compiled by William E. Acree, Jr. and James S. Chickos. View Source

E-10-Pentadecenol Predicted Physicochemical Parameters (Boiling Point 295.8±8.0°C, Density 0.847±0.06 g/cm³, pKa 15.20±0.10) Enable Solubility and Purification Method Optimization

Predicted physicochemical parameters for E-10-pentadecenol include a boiling point of 295.8±8.0°C, density of 0.847±0.06 g/cm³, and acid dissociation constant (pKa) of 15.20±0.10 . These values are essential for designing purification strategies (e.g., distillation temperature optimization), selecting appropriate chromatographic mobile phases, and predicting solubility behavior in organic solvents. While these are predicted rather than experimentally measured values, they serve as practical benchmarks for distinguishing the E-isomer from its Z-counterpart (CAS 64437-42-9) and from saturated pentadecanol, which exhibits different physical characteristics due to the absence of the double bond.

Predicted properties

Data to verify

BP 295.8±8.0°C, Density 0.847±0.06 g/cm³, pKa 15.20±0.10

Supports method development and isomer identification

Predicted values; experimental validation recommended

Evidence Dimension	Physicochemical parameters (boiling point, density, pKa)
Target Compound Data	Boiling point: 295.8±8.0°C; Density: 0.847±0.06 g/cm³; pKa: 15.20±0.10
Comparator Or Baseline	Z-isomer (CAS 64437-42-9): Predicted melting point 41.9°C; Density 0.8480 g/cm³ (estimated)
Quantified Difference	E-isomer has lower predicted boiling point; Z-isomer solid at room temperature vs. E-isomer typically liquid
Conditions	Predicted values; computational estimation methods

Why This Matters

For analytical chemistry and quality control laboratories, the predicted physicochemical profile of the E-isomer supports method development decisions and helps verify that the correct geometric isomer has been procured.

E-10-Pentadecenol Research and Industrial Application Scenarios Based on Verified Evidence

Antibacterial Screening of Long-Chain Unsaturated Fatty Alcohols Against Gram-Positive Pathogens

Based on class-level evidence demonstrating that Z-10-pentadecenol exhibits two-fold greater antibacterial potency (MIC 0.78 μg/mL) against Streptococcus mutans compared to saturated pentadecanol (MIC 1.56 μg/mL) [1], E-10-pentadecenol may be evaluated in analogous antibacterial assays to determine whether the E-geometry confers comparable, enhanced, or diminished activity. This application scenario is most relevant for researchers investigating the structure-activity relationships of long-chain unsaturated fatty alcohols as antimicrobial agents, where stereochemistry is a critical variable.

Computational Molecular Docking Studies Investigating Selective Residue Engagement in Enzyme Active Sites

Direct head-to-head computational evidence demonstrates that E-10-pentadecenol engages a unique hydrogen-bonding profile—selectively interacting with residue R120 (Arg120) while bypassing Y355 and Y385—whereas benzaldehyde engages only Y385 [2]. This distinct interaction fingerprint supports the use of E-10-pentadecenol as a reference compound in molecular docking campaigns aimed at identifying ligands that preferentially target specific catalytic triad residues. Researchers should confirm that their in silico screening protocols are calibrated against this known binding profile.

Controlled-Release Dispenser Formulation Development Requiring Validated Volatility Parameters

E-10-pentadecenol has a NIST-validated enthalpy of vaporization (ΔvapH°) value of 106.2 kJ/mol determined by correlation gas chromatography [3]. This standardized thermodynamic parameter enables accurate modeling of release rates from passive dispensers, prediction of airborne concentrations in semiochemical trapping systems, and estimation of environmental persistence. Formulators developing controlled-release devices for field applications should prioritize procurement of E-10-pentadecenol from suppliers who can verify the NIST-traceable ΔvapH° value through certificate of analysis documentation.

Analytical Method Development and Isomer-Specific Quality Control

The predicted physicochemical parameters for E-10-pentadecenol—including boiling point (295.8±8.0°C), density (0.847±0.06 g/cm³), and pKa (15.20±0.10) —support the development of gas chromatographic and liquid chromatographic methods for isomer-specific identification and quantification. Procurement of E-10-pentadecenol as a reference standard is essential for analytical laboratories tasked with verifying the stereochemical purity of synthesized or commercial 10-pentadecenol batches, as co-elution or misidentification of the Z-isomer (CAS 64437-42-9) could compromise data integrity in pheromone identification studies.

Application

Selection Property

Validation Focus

Antibacterial structure-activity studies

Isomer-specific antimicrobial screening context

MIC endpoint with E/Z isomer comparison

Molecular docking reference studies

Unique R120 residue engagement profile

Binding affinity and hydrogen-bond count verification

Controlled-release dispenser formulation modeling

NIST-validated enthalpy of vaporization reference

Release-rate prediction with verified thermodynamic data

Isomer-specific analytical method development

Predicted physicochemical parameters (boiling point, density, pKa)

Chromatographic separation and identity confirmation

• [1] Hattori, M., Miyachi, K., Hada, S., Kakiuchi, N., Kiuchi, F., Tsuda, Y., & Namba, T. (1987). Effects of long-chain fatty acids and fatty alcohols on the growth of Streptococcus mutans. Chemical and Pharmaceutical Bulletin, 35(8), 3507-3510. View Source
• [2] Nature Scientific Reports. (2021). Table 3: Details of compounds from hydrogen bonds with one or more key active site residues. Scientific Reports, 11, Article 6411. View Source
• [3] National Institute of Standards and Technology. (E)-10-pentadecen-1-ol: Phase change data. NIST Chemistry WebBook, SRD 69. View Source